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Compound of Interest

3',5,5'-Trihydroxy-7-
Compound Name:

methoxyflavanone
CAS No.: 118024-26-3
Cat. No.: B180144

Get Quote

Topic: 3',5,5'-Trihydroxy-7-methoxyflavanone Proper Disposal Procedures Audience:
Researchers, Scientists, and Drug Development Professionals

Part 1: Executive Summary & Operational Directive

Status: Research Chemical / Bioactive Flavonoid RCRA Classification: Non-Listed (Unless in
hazardous solvent); Regulate as "Chemical Waste" Primary Disposal Method: High-
Temperature Incineration (via licensed contractor) Drain Disposal:STRICTLY PROHIBITED

This guide outlines the technical protocols for the safe containment, segregation, and disposal
of 3',5,5'-Trihydroxy-7-methoxyflavanone.[1] As a specific structural isomer within the
flavanone class, widely available specific Safety Data Sheets (SDS) may be sparse. Therefore,
this protocol applies the "Precautionary Principle," treating the substance as a bioactive
phytochemical requiring strict isolation from municipal water systems and environmental
release.
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Part 2: Chemical Identification & Hazard
Assessment

Before disposal, you must validate the physical state and solvent matrix of the compound.
Flavanones are polyphenolic compounds often used in metabolic stability or inhibition assays.

hvsicochemical ies Rel isposal

Property Value | Characteristic Operational Implication
) Solid (Powder) or Solution Determines waste stream
Physical State ) o
(DMSO/Methanol) (Solid vs. Liquid).
- Low in water; High in DMSO, Do not attempt water dilution
Solubility o
Methanol, Ethanol for drain disposal.
Stable under normal o )
. N N Keep away from nitric acid or
Stability conditions; sensitive to strong ]
o perchlorates in waste storage.
oxidizers
) o Potential kinase/enzyme ) o
Bioactivity Treat as Toxic to aquatic life.

inhibitor

Regulatory Waste Classification (RCRA - 40 CFR)

While this specific isomer is not explicitly P-listed or U-listed by the EPA, it is a chemical waste.

e Pure Solid: Classify as "Non-RCRA Regulated Chemical Waste" (unless local laws are
stricter).

¢ In Solvent (e.g., Methanol): Classify as D001 (Ignitable).
e In Solvent (e.g., DMSO): Classify as "Non-Halogenated Organic Solvent Waste."

Part 3: Waste Segregation & Storage Protocols

Proper segregation prevents cross-reactivity and ensures acceptance by waste disposal
vendors.
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Decision Logic: Waste Stream Segregation

Waste Identification:

3',5,5'-Trihydroxy-7-methoxyflavanone

Physical State?

VAN

Solid / Powder Liquid / Solution
Container: Wide-Mouth HDPE Jar
Label: 'Solid Chemical Waste' Solvent Type?
(Trace Contaminated Debris)

Halogenated
(DCM, Chloroform)

Container: Safety Can / Glass
Label: 'Halogenated Waste'
Code: F002 (likely)

Non-Halogenated
(DMSO, MeOH, EtOH)

Container: Safety Can / HDPE
Label: ‘Non-Halogenated Waste'

Code: D001 (if flammable)

Click to download full resolution via product page

Figure 1: Decision tree for segregating flavanone waste based on physical state and solvent

matrix.

Storage Requirements

+ Container Compatibility: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid

metal containers if the compound is in an acidic solution.

o Labeling: All containers must be labeled "HAZARDOUS WASTE" with the specific contents
listed: "3',5,5'-Trihydroxy-7-methoxyflavanone in [Solvent Name]."
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e Venting: If stored in volatile solvents (Methanol/Ethanol), ensure caps are vented or stored in
a fume hood to prevent pressure buildup.

Part 4: Disposal Procedures (Step-by-Step)

WARNING: Never dispose of this compound via sink drains or trash cans.[1]

Scenario A: Disposal of Pure Solid (Expired/Surplus)

o PPE: Wear nitrile gloves, lab coat, and safety glasses. Use a particulate respirator (N95) if
handling large open quantities to avoid inhalation.

o Transfer: Carefully transfer the solid into a wide-mouth plastic waste jar (HDPE).
e Rinsing: Rinse the original vial with a small amount of methanol or ethanol.

» Rinse Disposal: Pour the rinse solvent into the Liquid Organic Waste container (see Scenario
B). Do not pour the rinse into the solid waste jar.

» Labeling: Tag the jar with the chemical name and approximate weight.

» Handoff: Request pickup from your institution's EHS (Environmental Health & Safety) or
licensed waste contractor.[2]

Scenario B: Disposal of Solutions (Assay Waste)

» Segregation: Determine if the solvent is Halogenated (contains Chlorine/Fluorine) or Non-
Halogenated.

o Common Non-Halogenated: DMSO, Methanol, Ethanol, Acetonitrile.
o Common Halogenated: Dichloromethane (DCM), Chloroform.

o Collection: Pour waste into the appropriate 5-gallon carboy or safety can.
o Note: Do not fill containers >90% full to allow for thermal expansion.

o Mixtures: If the flavanone is in an aqueous buffer with <24% alcohol, it may still require
collection as chemical waste due to the compound's potential ecotoxicity. Default to
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collecting it.

Part 5: Emergency Protocols (Spills)

In the event of a benchtop spill, immediate containment is necessary to prevent surface
contamination.

1. Alert Personnel 2. Don PPE 3. Containment 4. Cleanup 5. Decontamination 6. Disposal
& Isolate Area (Double Nitrile Gloves, Goggles) Use absorbent pads/snakes Sweep (Solid) or Wipe (Liquid) Wash surface with 10% soap/water Place all debris in HazWaste Bag

Click to download full resolution via product page
Figure 2: Workflow for managing incidental spills of flavanone compounds.
Specific Cleanup Steps:

e Solids: Do not dry sweep if dust generation is likely. Wet a paper towel with water, place it
over the powder, and wipe up to minimize aerosols.

e Liquids: Absorb with vermiculite or polypropylene pads.

o Decontamination: Wash the area with a detergent solution (flavanones are often lipophilic
and require soap to remove residues).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3',5,5'-Trihydroxy-7-methoxyflavanone proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180144/docs#3-5-5-trinydroxy-7-methoxyflavanone-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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